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Compound of Interest

Compound Name: 3-Hydroxychimaphilin

Cat. No.: B15592103 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxychimaphilin, also known as 2-hydroxy-3,6-dimethylnaphthalene-1,4-dione, is a

naturally occurring naphthoquinone derivative. While specific research on this compound is

limited, its structural similarity to other biologically active naphthoquinones suggests potential

for significant pharmacological properties, including anticancer and anti-inflammatory activities.

This technical guide consolidates the available information on 3-Hydroxychimaphilin, drawing

from data on analogous compounds and predictive models to provide a comprehensive

overview for research and development purposes.

Chemical and Physical Properties
Quantitative data for 3-Hydroxychimaphilin is not extensively available in the literature. The

following table summarizes known and predicted properties.
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Property Value Source

IUPAC Name
2-hydroxy-3,6-

dimethylnaphthalene-1,4-dione
---

Synonyms
3-Hydroxychimaphilin, 3-

Hydroxy-melissanin
[1][2]

CAS Number 33253-99-5 [1]

Molecular Formula C₁₂H₁₀O₃ [1]

Molecular Weight 202.21 g/mol [1]

Appearance Yellow powder [1]

Melting Point Predicted: 150-200 °C Prediction

Boiling Point Predicted: 350-450 °C Prediction

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1]

Spectroscopic Data (Predicted)
Detailed experimental spectroscopic data for 3-Hydroxychimaphilin is not readily available.

The following are predicted spectral characteristics based on its chemical structure.

¹H NMR Spectrum (Predicted)
Caption: Predicted ¹H NMR chemical shifts for 3-Hydroxychimaphilin.

¹³C NMR Spectrum (Predicted)
Caption: Predicted ¹³C NMR chemical shifts for 3-Hydroxychimaphilin.

Infrared (IR) Spectroscopy (Predicted)
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Wavenumber (cm⁻¹) Functional Group

~3400 (broad) O-H stretch

~3050 Aromatic C-H stretch

~2950 Aliphatic C-H stretch

~1660 C=O stretch (quinone)

~1640 C=O stretch (quinone, H-bonded)

~1600, 1450 Aromatic C=C stretch

Mass Spectrometry (MS)
The mass spectrum of 3-Hydroxychimaphilin would be expected to show a molecular ion

peak [M]⁺ at m/z 202. Fragmentation patterns would likely involve the loss of CO, CH₃, and

potentially cleavage of the naphthalene ring system.

Potential Biological Activities and Signaling
Pathways
Direct experimental evidence for the biological activity of 3-Hydroxychimaphilin is scarce.

However, based on the known activities of structurally similar naphthalene-1,4-dione

derivatives, it is plausible that 3-Hydroxychimaphilin possesses anticancer and anti-

inflammatory properties.

Hypothetical Anticancer Signaling Pathway
Many naphthoquinones exert their anticancer effects through the induction of oxidative stress

and apoptosis. A possible signaling pathway is depicted below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b15592103?utm_src=pdf-body
https://www.benchchem.com/product/b15592103?utm_src=pdf-body
https://www.benchchem.com/product/b15592103?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hypothetical Anticancer Signaling Pathway of 3-Hydroxychimaphilin
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Caption: Hypothetical anticancer mechanism via ROS-induced apoptosis.

Hypothetical Anti-inflammatory Signaling Pathway
The anti-inflammatory effects of similar compounds are often mediated through the inhibition of

pro-inflammatory signaling pathways such as NF-κB.
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Hypothetical Anti-inflammatory Signaling Pathway
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Caption: Hypothetical anti-inflammatory mechanism via NF-κB inhibition.

Experimental Protocols
Detailed experimental protocols for 3-Hydroxychimaphilin are not available. The following are

generalized procedures based on the synthesis and isolation of similar compounds.
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General Synthetic Protocol for 2-Hydroxy-3,6-
dimethylnaphthalene-1,4-dione
This protocol is a generalized procedure and would require optimization for the specific

synthesis of 3-Hydroxychimaphilin.

Generalized Synthetic Workflow

Starting Materials

Reaction of a substituted
naphthoquinone precursor with

a methylating agent

Aqueous Workup

Extraction with Organic Solvent

Column Chromatography

Spectroscopic Characterization
(NMR, IR, MS)

Pure 3-Hydroxychimaphilin
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Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 3-Hydroxychimaphilin.

General Protocol for Isolation from Chimaphila
umbellata
This is a general procedure for the isolation of natural products from plant material and would

need to be adapted for the specific isolation of 3-Hydroxychimaphilin.
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Generalized Isolation Workflow

Dried Chimaphila umbellata

Extraction with a suitable
organic solvent (e.g., methanol)

Filtration and Concentration

Solvent-Solvent Partitioning

Initial Column Chromatography
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Caption: Generalized workflow for the isolation of 3-Hydroxychimaphilin.
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Conclusion and Future Directions
3-Hydroxychimaphilin represents a promising yet understudied natural product. The

information presented in this guide, based on predictions and data from analogous compounds,

provides a foundational framework for future research. Experimental validation of the predicted

physical and chemical properties is essential. Furthermore, comprehensive biological

evaluation is required to elucidate the specific anticancer and anti-inflammatory mechanisms of

3-Hydroxychimaphilin and to determine its potential as a therapeutic agent. Future studies

should focus on the targeted synthesis or efficient isolation of this compound to enable detailed

in vitro and in vivo investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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